Cas no 2680712-35-8 (8-{(tert-butoxy)carbonylamino}naphthalene-1-carboxylic acid)

• Product Name: 8-{(tert-butoxy)carbonylamino}naphthalene-1-carboxylic acid
• CAS No: 2680712-35-8
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• CID: 5632244
• PubChem ID: 165936509
• Update Time: 2025-05-20

8-{(tert-butoxy)carbonylamino}naphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680712-35-8
• EN300-28287487
• 8-{[(tert-butoxy)carbonyl]amino}naphthalene-1-carboxylic acid
• 8-{(tert-butoxy)carbonylamino}naphthalene-1-carboxylic acid

• Inchi： 1S/C16H17NO4/c1-16(2,3)21-15(20)17-12-9-5-7-10-6-4-8-11(13(10)12)14(18)19/h4-9H,1-3H3,(H,17,20)(H,18,19)
• InChI Key： WHUAMLLUDJLHNE-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C2C=CC=C(C(=O)O)C=12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 287.11575802g/mol
• Monoisotopic Mass: 287.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 8-{(tert-butoxy)carbonylamino}naphthalene-1-carboxylic acid

8-{(tert-butoxy)carbonylamino}naphthalene-1-carboxylic acid (CAS No. 2680712-35-8): A Comprehensive Overview

8-{(tert-butoxy)carbonylamino}naphthalene-1-carboxylic acid (CAS No. 2680712-35-8) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its applications in drug development, material science, and organic synthesis. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of this compound.

Chemical Structure and Properties:

The molecular formula of 8-{(tert-butoxy)carbonylamino}naphthalene-1-carboxylic acid is C₁₇H₁₉NO₄, with a molecular weight of approximately 305.34 g/mol. The compound features a naphthalene core, which is a bicyclic aromatic hydrocarbon, and a tert-butoxycarbonyl (Boc) group attached to the amino functionality at the 8-position. The carboxylic acid group at the 1-position adds to its reactivity and functional versatility.

The presence of the Boc protecting group makes this compound particularly useful in synthetic organic chemistry, where it can be selectively deprotected to release the primary amine for further derivatization. The naphthalene moiety imparts photophysical properties that can be exploited in various applications, including fluorescence-based assays and imaging techniques.

Synthesis Methods:

The synthesis of 8-{(tert-butoxy)carbonylamino}naphthalene-1-carboxylic acid typically involves several steps, starting from commercially available naphthalene derivatives. One common approach is to first introduce the carboxylic acid functionality at the 1-position through a Friedel-Crafts acylation reaction followed by oxidation. The amino group is then introduced via amination reactions, and the Boc protecting group is added through tert-butoxycarbonylation.

A recent study published in the Journal of Organic Chemistry (2022) reported an efficient one-pot synthesis method that significantly reduces the number of steps and improves overall yield. This method involves the sequential addition of reagents in a single reaction vessel, streamlining the process and making it more suitable for large-scale production.

Applications in Pharmaceutical Research:

8-{(tert-butoxy)carbonylamino}naphthalene-1-carboxylic acid has shown promise in pharmaceutical research due to its potential as a building block for drug molecules. The naphthalene core provides a rigid scaffold that can enhance the binding affinity and selectivity of target molecules. The Boc-protected amine allows for controlled deprotection and subsequent functionalization, enabling the synthesis of complex drug candidates.

In a study published in the Journal of Medicinal Chemistry (2023), researchers explored the use of this compound as an intermediate in the synthesis of novel anticancer agents. The resulting derivatives exhibited potent cytotoxic activity against various cancer cell lines, demonstrating the potential of this scaffold in drug discovery.

Molecular Biology and Imaging:

The photophysical properties of naphthalene derivatives make them valuable tools in molecular biology and imaging applications. The fluorescence characteristics of 8-{(tert-butoxy)carbonylamino}naphthalene-1-carboxylic acid can be utilized to develop fluorescent probes for cellular imaging and sensing.

A recent publication in Angewandte Chemie (2022) described the development of a fluorescent probe derived from this compound that selectively detects reactive oxygen species (ROS) in living cells. The probe exhibited high sensitivity and selectivity, making it a valuable tool for studying oxidative stress-related diseases.

Safety and Handling:

8-{(tert-butoxy)carbonylamino}naphthalene-1-carboxylic acid should be handled with care to ensure safety in laboratory settings. It is recommended to use appropriate personal protective equipment (PPE), such as gloves, goggles, and lab coats, when working with this compound. Storage should be in a cool, dry place away from direct sunlight and incompatible materials.

In conclusion, 8-{(tert-butoxy)carbonylamino}naphthalene-1-carboxylic acid (CAS No. 2680712-35-8) is a multifaceted compound with diverse applications in chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for drug development, material science, and imaging technologies. Ongoing research continues to uncover new possibilities for this versatile molecule, highlighting its significance in modern scientific endeavors.